Cas no 134183-95-2 (2-{5-chloro-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-1H-pyrazol-4-yl}-1H-imidazole-4,5-dicarbonitrile)

2-{5-chloro-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-1H-pyrazol-4-yl}-1H-imidazole-4,5-dicarbonitrile structure
134183-95-2 structure
Product Name:2-{5-chloro-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-1H-pyrazol-4-yl}-1H-imidazole-4,5-dicarbonitrile
CAS No:134183-95-2
MF:C16H6Cl3F3N6
MW:445.61324930191
CID:1235203
PubChem ID:6433077
Update Time:2025-04-20

2-{5-chloro-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-1H-pyrazol-4-yl}-1H-imidazole-4,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-{5-chloro-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-1H-pyrazol-4-yl}-1H-imidazole-4,5-dicarbonitrile
    • 2-[5-chloro-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methylpyrazol-4-yl]-1H-imidazole-4,5-dicarbonitrile
    • Q27273435
    • NS00120658
    • 2-(5-CHLORO-1-(2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL)-3-METHYL-1H-PYRAZOL-4-YL)-1H-IMIDAZOLE-4,5-DICARBONITRILE
    • Fampronil
    • Fampronil [INN]
    • 2-{5-Chloro-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-3-methyl-1H-pyrazol-4-yl}-1H-imidazole-4,5-dicarbonitrile
    • 9ZR76A130Q
    • SCHEMBL3190111
    • CHEMBL2107750
    • UNII-9ZR76A130Q
    • DTXSID50158585
    • CELMHGAYYAJMKD-UHFFFAOYSA-N
    • 134183-95-2
    • Inchi: 1S/C16H6Cl3F3N6/c1-6-12(15-25-10(4-23)11(5-24)26-15)14(19)28(27-6)13-8(17)2-7(3-9(13)18)16(20,21)22/h2-3H,1H3,(H,25,26)
    • InChI Key: CELMHGAYYAJMKD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2=NC(C#N)=C(C#N)N2)C(C)=NN1C1C(=CC(C(F)(F)F)=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 443.967162
  • Monoisotopic Mass: 443.967162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.1
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.68
  • Boiling Point: 650°C at 760 mmHg
  • Flash Point: 346.9°C
  • Refractive Index: 1.675

2-{5-chloro-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-methyl-1H-pyrazol-4-yl}-1H-imidazole-4,5-dicarbonitrile Related Literature

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